Cas no 55804-70-1 (Coumarin 307)
Coumarin 307 structure
Product Name:Coumarin 307
CAS No:55804-70-1
MF:C13H12F3NO2
MW:271.235094070435
CID:56850
PubChem ID:72817
Update Time:2025-04-18
Coumarin 307 Chemical and Physical Properties
Names and Identifiers
-
- Coumarin 307
- 7-Ethylamino-6-methyl-4-trifluoromethylcoumarin
- 7-(ethylamino)-6-methyl-4-(trifluoromethyl)chromen-2-one
- 2H-1-Benzopyran-2-one,7-(ethylamino)-6-methyl-4-(trifluoromethyl)
- 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-chromen-2-one
- Coumarin 503
- coumarin C307
- NSC-338966
- 5QGX849ZTL
- CHEMBL2007046
- EINECS 259-828-8
- 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2-benzopyrone
- starbld0016866
- 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-chromen-2-
- CB07516
- AKOS001581141
- BB 0260533
- DTXSID9069055
- SMSF0014455
- coumarin-307
- SCHEMBL142712
- 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-1-benzopyran-2-one
- NCI60_002991
- HMS1648B05
- CBMicro_005437
- NSC 338966
- CS-0322921
- NS00054972
- 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)coumarin
- SR-01000597172
- NSC338966
- 2H-1-Benzopyran-2-one, 7-(ethylamino)-6-methyl-4-(trifluoromethyl)-
- Coumarin307
- NRZJOTSUPLCYDJ-UHFFFAOYSA-N
- SR-01000597172-1
- BIM-0005339.P001
- 55804-70-1
- 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-1-benzopyran-2-one; 7-(Ethylamino)-6-methyl-4-(trifluoromethyl)coumarin; Coumarin 503; NSC 338966;
- STK500544
-
- Inchi： 1S/C13H12F3NO2/c1-3-17-10-6-11-8(4-7(10)2)9(13(14,15)16)5-12(18)19-11/h4-6,17H,3H2,1-2H3
- InChI Key： NRZJOTSUPLCYDJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=O)OC2C=C(C(C)=CC=21)NCC)(F)F
Computed Properties
- Exact Mass: 271.08200
- Monoisotopic Mass: 271.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 3.1
Experimental Properties
- Color/Form: Not available
- Density: 1.2806 (estimate)
- Melting Point: 184 ºC
- Boiling Point: 338.5ºC at 760mmHg
- Flash Point: 158.5ºC
- Refractive Index: 1.547
- PSA: 42.24000
- LogP: 3.62500
- Solubility: Not available
Coumarin 307 Security Information
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22; R36/37/38
Coumarin 307 Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Coumarin 307 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C755513-25mg |
Coumarin 307 |
55804-70-1 | 25mg |
$138.00 | 2023-05-18 | ||
| TRC | C755513-100mg |
Coumarin 307 |
55804-70-1 | 100mg |
$ 236.00 | 2023-09-08 | ||
| TRC | C755513-250mg |
Coumarin 307 |
55804-70-1 | 250mg |
$ 454.00 | 2023-09-08 | ||
| TRC | C755513-1g |
Coumarin 307 |
55804-70-1 | 1g |
$1659.00 | 2023-05-18 | ||
| BAI LING WEI Technology Co., Ltd. | 200661-500MG |
Coumarin 307, 98% |
55804-70-1 | 98% | 500MG |
￥ 1482 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 200661-1G |
Coumarin 307, 98% |
55804-70-1 | 98% | 1G |
￥ 2668 | 2022-04-26 | |
| Aaron | AR01E5FL-500mg |
Coumarin307 |
55804-70-1 | 98% | 500mg |
$290.00 | 2025-02-10 | |
| A2B Chem LLC | AX38741-100mg |
Coumarin 307 |
55804-70-1 | 100mg |
$333.00 | 2023-12-30 | ||
| A2B Chem LLC | AX38741-250mg |
Coumarin 307 |
55804-70-1 | 250mg |
$529.00 | 2023-12-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393591-100mg |
7-(Ethylamino)-6-methyl-4-(trifluoromethyl)-2H-chromen-2-one |
55804-70-1 | 97% | 100mg |
￥1778.00 | 2024-05-08 |
Coumarin 307 Related Literature
-
1. Solvation dynamics of Coumarin 503 in the liquid-crystal mixture ZLI 1167Giacomo Saielli,Antonino Polimeno,Pier Luigi Nordio,Paolo Bartolini,Marilena Ricci,Roberto Righini J. Chem. Soc. Faraday Trans. 1998 94 121
-
Hye Rim Lim,Seo Yun Kim,Eun Hee Jeon,Yun Lan Kim,Yu Mi Shin,Tae-Sung Koo,Sung Jean Park,Ki Bum Hong,Sungwook Choi Chem. Commun. 2019 55 10424
-
Jia Wang,Joshua H. Marks,Andrew M. Turner,Anatoliy A. Nikolayev,Valeriy Azyazov,Alexander M. Mebel,Ralf I. Kaiser Phys. Chem. Chem. Phys. 2023 25 936
-
Ebenezer Owusu-Ansah,Edward Cairns,Yujun Shi J. Anal. At. Spectrom. 2017 32 2423
-
N. Fabian Kleimeier,Yiwei Liu,Andrew M. Turner,Leslie A. Young,Chih-Hao Chin,Tao Yang,Xiao He,Jen-Iu Lo,Bing-Ming Cheng,Ralf I. Kaiser Phys. Chem. Chem. Phys. 2022 24 1424
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